![molecular formula C19H23BrClNO B1374864 4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride CAS No. 1220017-58-2](/img/structure/B1374864.png)
4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride” is a chemical compound with the CAS Number: 1220032-65-4 . Its linear formula is C18H21BrClNO . The compound has a molecular weight of 382.73 .
Molecular Structure Analysis
The InChI code for “4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride” is 1S/C18H20BrNO.ClH/c19-17-13-15(12-14-4-2-1-3-5-14)6-7-18(17)21-16-8-10-20-11-9-16;/h1-7,13,16,20H,8-12H2;1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride” include its molecular weight, which is 382.73 . Its linear formula is C18H21BrClNO .Scientific Research Applications
Radiolabeled Probes for σ Receptors
4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride and its derivatives have been studied for their potential as radiolabeled probes for σ receptors. Halogenated 4-(phenoxymethyl)piperidines, including those with bromophenoxy substituents, showed promise in in vivo studies involving rats. These compounds exhibited high uptake and retention in various organs, indicating their utility in tomographic studies of σ receptors (Waterhouse et al., 1997).
Anti-Acetylcholinesterase Activity
A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, including those related to 4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds have shown significant inhibition of acetylcholinesterase, which is crucial in the development of antidementia agents (Sugimoto et al., 1990).
NMDA Receptor Antagonism
N-Methyl-D-aspartate (NMDA) receptor antagonism is another area where derivatives of 4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine have been explored. These compounds, particularly those with hydroxyl and methylbenzyl modifications, have shown potential as selective NR1/2B NMDA receptor antagonists. This property is significant for developing treatments for conditions like epilepsy and neurodegeneration (Zhou et al., 1999).
Dopamine D4 Receptor Studies
Derivatives of 4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine have been studied as potential radioligands for assessing dopamine D4 receptors in vivo using positron emission tomography (PET). However, rapid metabolism in plasma and the cerebellum indicated that these compounds might not be suitable for this purpose (Matarrese et al., 2000).
Inhibitors of Anaplastic Lymphoma Kinase
Compounds structurally related to 4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine have been investigated as inhibitors of anaplastic lymphoma kinase (ALK), which is relevant in the treatment of cancer. These studies include the pharmacokinetics of novel ALK inhibitors and their metabolic pathways (Teffera et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
“4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride” is a piperidine derivative. Piperidine is a common structural motif in many pharmaceuticals and other active compounds . .
Mode of Action
The mode of action of piperidine derivatives can vary greatly depending on their specific structures and functional groups. They can act as agonists or antagonists for various receptors, or they might inhibit or activate certain enzymes .
Biochemical Pathways
Again, without specific studies, it’s hard to determine the exact biochemical pathways this compound might affect. Piperidine derivatives can be involved in a wide range of biochemical processes .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific chemical structure. Factors such as solubility, stability, and molecular size can all influence these properties .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of a compound .
properties
IUPAC Name |
4-[(4-benzyl-2-bromophenoxy)methyl]piperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrNO.ClH/c20-18-13-17(12-15-4-2-1-3-5-15)6-7-19(18)22-14-16-8-10-21-11-9-16;/h1-7,13,16,21H,8-12,14H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBLDPUPPNMUKNO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=C(C=C(C=C2)CC3=CC=CC=C3)Br.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Benzyl-2-bromophenoxy)methyl]piperidine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.